Cas no 1894758-54-3 (2-chloro-5-ethyl-1,3-oxazole)

• Product Name: 2-chloro-5-ethyl-1,3-oxazole
• CAS No: 1894758-54-3
• MF: C₅H₆ClNO
• MW: 131.560240268707
• MDL: MFCD31600485
• CID: 5607185
• PubChem ID: 59930213
• Update Time: 2024-03-01

2-chloro-5-ethyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-ethyl-1,3-oxazole
• EN300-841526
• 1894758-54-3
• SCHEMBL3439353
• Oxazole, 2-chloro-5-ethyl-

• MDL： MFCD31600485
• Inchi： 1S/C5H6ClNO/c1-2-4-3-7-5(6)8-4/h3H,2H2,1H3
• InChI Key： HWISPMXQFLPGJQ-UHFFFAOYSA-N
• SMILES： O1C(CC)=CN=C1Cl

Computed Properties

• Exact Mass: 131.0137915g/mol
• Monoisotopic Mass: 131.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 182.8±33.0 °C(Predicted)
• pka: 0.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles